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Compound of Interest

Compound Name: 1-Propanol, 1-phenyl, TMS

Cat. No.: B15453341

An In-depth Technical Guide on the Trimethylsilyl Ether of 1-Phenyl-1-propanol

This guide provides comprehensive information on the molecular weight of 1-phenyl-1-propanol
trimethylsilyl (TMS) ether, intended for researchers, scientists, and professionals in the field of
drug development. This document outlines the component molecular weights, the calculated
molecular weight of the final compound, and a representative experimental protocol for its
synthesis.

Data Presentation

The molecular weight of 1-phenyl-1-propanol TMS ether is determined by the addition of a
trimethylsilyl group to the 1-phenyl-1-propanol molecule, with the corresponding loss of a
hydrogen atom from the hydroxyl group. The relevant molecular weights are summarized in the
table below.

Compound/Group Chemical Formula Molecular Weight ( g/mol )
1-Phenyl-1-propanol CoH120 136.19[1][2][3][4]
Trimethylsilyl (TMS) Group -Si(CH3)3 73.19[5][6]

1-Phenyl-1-propanol TMS

C12H200Si 208.37
Ether
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Note: The molecular weight of the TMS ether is calculated as follows: (Molecular Weight of 1-
Phenyl-1-propanol) + (Molecular Weight of TMS group) - (Molecular Weight of Hydrogen) =
136.19 + 73.19 - 1.01 = 208.37 g/mol .

Experimental Protocols

The synthesis of a trimethylsilyl ether from an alcohol is a common chemical transformation
used to protect the hydroxyl group or to increase the volatility of the compound for analytical
purposes such as gas chromatography.

Objective: To synthesize 1-phenyl-1-propanol TMS ether from 1-phenyl-1-propanol using a
standard silylation agent.

Materials:

e 1-phenyl-1-propanol

o Trimethylsilyl chloride (TMSCI)

o Anhydrous pyridine or other suitable base (e.g., triethylamine)

» Anhydrous aprotic solvent (e.g., dichloromethane, diethyl ether)

e Anhydrous sodium sulfate

o Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)
e Magnetic stirrer and heating mantle

Procedure:

e Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic
stirrer, dissolve 1-phenyl-1-propanol in the anhydrous aprotic solvent.

» Addition of Base: Add a slight excess of anhydrous pyridine or triethylamine to the solution.
This base will act as a scavenger for the hydrochloric acid byproduct.
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» Addition of Silylating Agent: Cool the mixture in an ice bath. Slowly add a slight excess of
trimethylsilyl chloride to the stirred solution via a dropping funnel.

e Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for several hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by the slow addition of a
saturated aqueous solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with the
organic solvent used in the reaction.

e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure
using a rotary evaporator.

« Purification: The crude product can be purified by distillation or column chromatography to
yield the pure 1-phenyl-1-propanol TMS ether.

Mandatory Visualization

The following diagrams illustrate the logical relationship in the formation of 1-phenyl-1-propanol
TMS ether and a general experimental workflow.
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Caption: Silylation reaction of 1-phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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